Cas no 3056-18-6 (2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine)

2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine is a key intermediate in nucleoside chemistry, widely utilized in the synthesis of modified purine derivatives and antiviral or anticancer agents. The acetyl-protected ribofuranosyl group enhances stability and facilitates selective deprotection for further functionalization. Its dichloropurine moiety offers reactivity for nucleophilic substitution, enabling precise modifications at the 2- and 6-positions. This compound is particularly valuable in medicinal chemistry research due to its compatibility with glycosylation reactions and its role in producing bioactive nucleoside analogs. High purity and well-defined structure ensure reproducibility in synthetic applications, making it a reliable building block for oligonucleotide and prodrug development.
2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine structure
3056-18-6 structure
Product Name:2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine
CAS No:3056-18-6
MF:C16H16Cl2N4O7
MW:447.226841926575
MDL:MFCD02093101
CID:320770
PubChem ID:10253027
Update Time:2025-05-22

2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine,2,6-dichloro-9-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)-
    • 2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine
    • (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(2,6-dichloro-9H-purin-9-yl)tetrahydrofuran-3,4-diyl diacetate
    • [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(2,6-dichloropurin-9-yl)oxolan-2-yl]methyl acetate
    • [3,4-Bis(acetyloxy)-5-(2,6-dichloro-9H-purin-9-yl)oxolan-2-yl]methyl acetate
    • 2,6-DICHLORO-9-(2’,3’,5’-TRI-O-ACETYL-B-D-RIBOFURANOSYL)PURINE
    • [4-acetyloxy-5-(acetyloxymethyl)-2-(2,6-dichloropurin-9-yl)oxolan-3-yl] acetate
    • [4-acetyloxy-5-(acetyloxymethyl)-2-(2,6-dichloropurin-9-yl)oxolan-3-yl] ethanoate
    • 2,6-DICHLORO-9-(2,3,5-TRI-O-ACETYL-B-D-RIBOFURANOSYL)-9H-PURINE
    • 9-[2,3,5-TRI-O-ACETYL-SS-D-RIBOFURANOSYL]-2,6-DICHLOROPURINE
    • acetic acid [4-acetoxy-5-(acetoxymethyl)-2-(2,6-dichloropurin-9-yl)tetrahydrofuran-3-yl] ester
    • 2,6-Dichloro-9-(2',3',5'-tri-O-acetyl-beta-D-ribofuranosyl)purine
    • NSC 76763
    • 2,6-Dichloro-9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)purine
    • 9-[2,3,5-Tri-O-acetyl-beta-D-ribofuranosyl]-2,6-dichloropurine
    • 9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-2,6-dichloropurine
    • 2,6-Dichloro-9-(2',3',5'-tri-O-acetyl-b-D-ribofuranosyl)purine
    • [(2R,3R,4R,5R)-3,4-bis(acetyloxy)-5-(2,6-dichloro-9H-purin-9-yl)oxolan-2-yl]methyl acetate
    • SCHEMBL3770300
    • AS-2049
    • 2,6-Dichloro-9-(2 inverted exclamation mark ,3 inverted exclamation mark ,5 inverted exclamation mark -tri-O-acetyl-
    • 2,6-Dichloro-9-(2',3',5'-tri-O-acetyl-?-D-ribofuranosyl)purine
    • 9-(2,3,5-tri- O-acetyl-beta-D-ribofuranosyl)-2,6-dichloro-9H-purine
    • 3056-18-6
    • PYXZXWLFAMZVPY-SDBHATRESA-N
    • 2,6-dichloro-9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-9H-purine
    • AKOS025392257
    • (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(2,6-dichloro-9H-purin-9-yl)tetrahydrofuran-3,4-diyldiacetate
    • 9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-2,6-di-chloro-9H-purine
    • 9H-Purine, 2,6-dichloro-9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-
    • C16H16Cl2N4O7
    • A-D-ribofuranosyl)purine
    • 9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-2,6-dichloro-9H-purine
    • D70543
    • MFCD02093101
    • 2,6-Dichloro-9-(2',3',5'-tri-O-acetyl-beta-D-ribofuranosyl)-9H-purine
    • (2R,3R,4R,5R)-4-(acetyloxy)-2-[(acetyloxy)methyl]-5-(2,6-dichloro-9H-purin-9-yl)tetrahydro-3-furanyl acetate
    • [(2R,3R,4R,5R)-3,4-BIS(ACETYLOXY)-5-(2,6-DICHLOROPURIN-9-YL)OXOLAN-2-YL]METHYL ACETATE
    • DA-70397
    • MDL： MFCD02093101
    • Inchi： 1S/C16H16Cl2N4O7/c1-6(23)26-4-9-11(27-7(2)24)12(28-8(3)25)15(29-9)22-5-19-10-13(17)20-16(18)21-14(10)22/h5,9,11-12,15H,4H2,1-3H3/t9-,11-,12-,15-/m1/s1
    • InChI Key： PYXZXWLFAMZVPY-SDBHATRESA-N
    • SMILES： ClC1C2=C(N=C(N=1)Cl)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 446.04000
  • Monoisotopic Mass: 446.0396043g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 657
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • Density: 1.69±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 160-161 ºC
  • Boiling Point: 555.3°C at 760 mmHg
  • Solubility: Very slightly soluble (0.54 g/l) (25 º C),
  • PSA: 131.73000
  • LogP: 1.45700

2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine Security Information

2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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AMTNS014-1g
2,6-Dichloro-9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)purine
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AMTNS014-5g
2,6-Dichloro-9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)purine
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AMTNS014-10g
2,6-Dichloro-9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)purine
 3056-18-6 98% (HPLC)
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 $175 2025-02-18

2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine Production Method

2,6-Dichloro-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine Related Literature

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